Cas no 2137485-14-2 (4-Methyl-2-(methylamino)pentanamide hydrochloride)

• Product Name: 4-Methyl-2-(methylamino)pentanamide hydrochloride
• CAS No: 2137485-14-2
• MF: C₇H₁₇ClN₂O
• MW: 180.675680875778
• CID: 6447878
• PubChem ID: 137704321
• Update Time: 2025-05-23

4-Methyl-2-(methylamino)pentanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(methylamino)pentanamide hydrochloride
• 2137485-14-2
• EN300-719036
• 4-Methyl-2-(methylamino)pentanamide hydrochloride

• Inchi： 1S/C7H16N2O.ClH/c1-5(2)4-6(9-3)7(8)10;/h5-6,9H,4H2,1-3H3,(H2,8,10);1H
• InChI Key： UGMOTMKJYCBIBJ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(CC(C)C)NC)N

Computed Properties

• Exact Mass: 180.1029409g/mol
• Monoisotopic Mass: 180.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-Methyl-2-(methylamino)pentanamide hydrochloride

Comprehensive Overview of 4-Methyl-2-(methylamino)pentanamide hydrochloride (CAS No. 2137485-14-2)

4-Methyl-2-(methylamino)pentanamide hydrochloride (CAS No. 2137485-14-2) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, is a hydrochloride salt derivative with potential applications in drug development and medicinal chemistry. Its unique structure, featuring a methylamino group and a pentanamide backbone, makes it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for 4-Methyl-2-(methylamino)pentanamide hydrochloride has increased due to its relevance in targeting specific biological pathways. Researchers are particularly interested in its potential role as a precursor or intermediate in synthesizing more complex molecules. The compound’s hydrochloride form enhances its solubility, making it suitable for various experimental conditions. This property aligns with current trends in drug formulation, where solubility and bioavailability are critical factors.

The compound’s CAS number, 2137485-14-2, serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature. As the pharmaceutical industry shifts toward personalized medicine and targeted therapies, compounds like 4-Methyl-2-(methylamino)pentanamide hydrochloride are being scrutinized for their modularity and adaptability in molecular design. This aligns with the growing interest in small-molecule drugs and their applications in treating complex diseases.

One of the trending topics in chemical research is the exploration of methylamino-containing compounds for their potential neurological and metabolic effects. 4-Methyl-2-(methylamino)pentanamide hydrochloride fits into this category, prompting investigations into its interactions with enzymes and receptors. Such studies are often driven by queries like “methylamino derivatives in drug discovery” or “pentanamide-based bioactive compounds,” reflecting the compound’s relevance in contemporary research.

From a synthetic chemistry perspective, the compound’s structure offers versatility. The pentanamide moiety provides a stable framework for further functionalization, while the methylamino group introduces reactivity that can be exploited in multi-step syntheses. This dual functionality makes it a valuable building block in organic chemistry, particularly in the development of peptide mimetics and other biologically active molecules.

In the context of SEO and user search behavior, terms like “CAS 2137485-14-2 supplier” or “4-Methyl-2-(methylamino)pentanamide hydrochloride uses” are frequently encountered. These queries highlight the need for detailed, accessible information about the compound’s commercial availability and applications. By addressing these topics, this overview aims to bridge the gap between technical research and practical inquiries.

Another area of interest is the compound’s potential role in green chemistry initiatives. As sustainability becomes a priority in chemical manufacturing, researchers are evaluating how intermediates like 4-Methyl-2-(methylamino)pentanamide hydrochloride can be produced with minimal environmental impact. This aligns with broader industry trends toward eco-friendly synthesis methods and reduced waste generation.

In summary, 4-Methyl-2-(methylamino)pentanamide hydrochloride (CAS No. 2137485-14-2) represents a compelling case study in modern chemical research. Its structural features, combined with its applicability in drug development and sustainable chemistry, make it a compound worth watching. As scientific inquiries and industrial demand evolve, this molecule is poised to play a significant role in advancing both theoretical and applied chemistry.